Cas no 1226433-60-8 (1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide)
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide
- 1226433-60-8
- SR-01000926454-1
- N-isopentyl-1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)piperidine-4-carboxamide
- F5978-0045
- VU0529222-1
- 1-(3-methoxy-1-methylpyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide
- SR-01000926454
- AKOS024528756
-
- Inchi: 1S/C17H28N4O3/c1-12(2)5-8-18-15(22)13-6-9-21(10-7-13)17(23)14-11-20(3)19-16(14)24-4/h11-13H,5-10H2,1-4H3,(H,18,22)
- InChI Key: ACMVQBRVHSGVAP-UHFFFAOYSA-N
- SMILES: O=C(C1CCN(C(C2C(=NN(C)C=2)OC)=O)CC1)NCCC(C)C
Computed Properties
- Exact Mass: 336.21614077g/mol
- Monoisotopic Mass: 336.21614077g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 436
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 76.5Ų
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F5978-0045-2μmol |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 2μmol |
$85.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-5μmol |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 5μmol |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-10μmol |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 10μmol |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-20μmol |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 20μmol |
$118.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-1mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 1mg |
$81.0 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-2mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 2mg |
$88.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-3mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 3mg |
$94.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-4mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 4mg |
$99.0 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-5mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 5mg |
$103.5 | 2023-09-09 | ||
| Life Chemicals | F5978-0045-10mg |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide |
1226433-60-8 | 10mg |
$118.5 | 2023-09-09 |
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
Additional information on 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide
Introduction to 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide and CAS No 1226433-60-8
1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide is a specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1226433-60-8, represents a unique structural motif that has been explored for its potential biological activities. The molecular structure of this compound incorporates several key functional groups, including a pyrazole core, a methoxy substituent, and a piperidine moiety, which collectively contribute to its distinctive chemical properties and biological relevance.
The pyrazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive molecules. Its stability and versatility make it an attractive scaffold for drug design. In particular, the 3-methoxy substituent on the pyrazole ring in this compound enhances its interaction with biological targets by introducing additional electronic and steric effects. This modification can influence the compound's solubility, metabolic stability, and binding affinity to enzymes or receptors.
The piperidine moiety is another critical component of this compound, contributing to its overall pharmacokinetic profile. Piperidine derivatives are commonly found in pharmaceuticals due to their favorable properties, such as good oral bioavailability and reduced toxicity. The N-(3-methylbutyl) group attached to the piperidine ring further modifies the compound's physicochemical properties, potentially affecting its metabolic pathways and distribution within the body.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide with greater accuracy. These tools have been instrumental in identifying potential therapeutic applications for this compound. For instance, studies suggest that the unique combination of functional groups in this molecule may make it a viable candidate for treating various inflammatory and neurological disorders.
In vitro studies have demonstrated that derivatives of pyrazole-piperidine hybrids exhibit promising anti-inflammatory properties. The methoxy group on the pyrazole ring is believed to modulate the activity of inflammatory cytokines by interacting with specific enzymatic targets. This interaction can lead to reduced production of pro-inflammatory mediators, making the compound a potential therapeutic agent for conditions such as rheumatoid arthritis or chronic inflammation.
The N-(3-methylbutyl) piperidine moiety has also been shown to enhance the bioavailability of drug molecules. This effect is particularly important for oral formulations, where poor absorption can limit therapeutic efficacy. By incorporating this group into the molecular structure, researchers aim to improve the pharmacokinetic profile of 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide, ensuring better patient compliance and treatment outcomes.
Furthermore, the compound's structural features make it an attractive candidate for further derivatization and optimization. Researchers are exploring various modifications to enhance its biological activity while minimizing potential side effects. For example, altering the length or branching of the alkyl chain attached to the piperidine ring could fine-tune its binding affinity to specific targets without compromising overall efficacy.
The synthesis of 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies have been employed to ensure high yield and purity, which are essential for subsequent biological testing. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to characterize the compound's structure and confirm its identity.
The growing interest in heterocyclic compounds like pyrazole-piperidine hybrids underscores their potential in drug discovery. These molecules often exhibit unique chemical properties that make them suitable for targeting multiple disease pathways simultaneously. The ability to design compounds with tailored biological activities is a testament to the progress made in medicinal chemistry over recent decades.
Future research directions may focus on exploring the pharmacological profile of 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide in vivo models. Such studies will provide valuable insights into its therapeutic potential and help identify any limitations or challenges associated with its development as a drug candidate. Collaborative efforts between synthetic chemists, biologists, and pharmacologists will be crucial in translating laboratory findings into clinical applications.
In conclusion, 1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide represents a promising lead compound with significant potential in pharmaceutical research. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further development. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.
1226433-60-8 (1-(3-methoxy-1-methyl-1H-pyrazole-4-carbonyl)-N-(3-methylbutyl)piperidine-4-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)